N'-[(2-methoxyphenyl)methyl]-N-{[3-(thiophene-2-carbonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide

• IUPAC Name: N'-[(2-methoxyphenyl)methyl]-N-[[3-(thiophene-2-carbonyl)-1,3-oxazolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C19H21N3O5S/c1-26-14-6-3-2-5-13(14)11-20-17(23)18(24)21-12-16-22(8-9-27-16)19(25)15-7-4-10-28-15/h2-7,10,16H,8-9,11-12H2,1H3,(H,20,23)(H,21,24)
• InChI Key: QJFMABYYERQKKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC2N(CCO2)C(=O)C3=CC=CS3
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a thiophene-2-carbonyl group, and an oxazolidin-2-yl group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are general methods for synthesizing similar compounds. For instance, thiophene derivatives can be synthesized by heterocyclization of various substrates. Protodeboronation of pinacol boronic esters has been used in the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. Thiophene is a five-membered ring with one sulfur atom. The methoxyphenyl group consists of a phenyl ring with a methoxy (OCH3) substituent. The oxazolidin-2-yl group is a five-membered ring containing oxygen and nitrogen.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some thiophene derivatives are known to have biological activity, such as anticancer, anti-inflammatory, and antimicrobial properties.

Future Directions

The future directions would depend on the specific application of the compound. Thiophene derivatives have been the subject of much research due to their wide range of potential applications, from medicinal chemistry to material science.